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Compound of Interest

Compound Name:
(2S)-1,1-dimethoxypropan-2-

amine

Cat. No.: B042682 Get Quote

This guide provides essential safety, handling, and disposal information for (2S)-1,1-
dimethoxypropan-2-amine (CAS No. 57390-38-2 for the racemic mixture) to ensure the

safety of researchers, scientists, and drug development professionals. The following

procedures are based on available data for the racemic form, 1,1-dimethoxypropan-2-amine,

and structurally similar compounds due to the absence of a specific Safety Data Sheet (SDS)

for the (2S)-enantiomer.

Physicochemical and Hazard Data
The quantitative data available for 1,1-dimethoxypropan-2-amine, the racemic form of the

target compound, is summarized below. This information is critical for understanding its

potential hazards.
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Property Value Source

Molecular Formula C₅H₁₃NO₂ --INVALID-LINK--

Molecular Weight 119.16 g/mol --INVALID-LINK--

Boiling Point 149.3°C at 760 mmHg --INVALID-LINK--

Flash Point 44.1°C --INVALID-LINK--

Density 0.929 g/cm³ --INVALID-LINK--

Vapor Pressure 4.06 mmHg at 25°C --INVALID-LINK--

Hazards
Flammable, likely corrosive

and irritant

Based on data for similar

compounds like (S)-(+)-1-

Methoxy-2-propylamine which

causes severe skin burns and

eye damage and is flammable.

[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.
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Equipment Specifications

Eye and Face Protection Chemical safety goggles and a face shield.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

required. For larger quantities or in case of

splashes, a chemical-resistant apron or suit

should be worn.[1]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is necessary.[2]

Experimental Protocols: Handling and Disposal
The following step-by-step procedures for handling and disposal must be followed to mitigate

risks.

Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[2]

Gather all necessary PPE and ensure it is in good condition.

Prepare all required equipment and reagents before handling the chemical.

Handling the Chemical:

Conduct all work with (2S)-1,1-dimethoxypropan-2-amine inside a certified chemical

fume hood.[1]
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Ground all equipment to prevent static discharge, as the compound is flammable.[1]

Use only non-sparking tools.[1]

Avoid inhalation of vapors and direct contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

In Case of a Spill:

Evacuate the area immediately.

Remove all ignition sources.

Ventilate the area.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for proper disposal.

Clean the spill area thoroughly with a suitable solvent.

Disposal Protocol:

Waste Collection:

Collect all waste containing (2S)-1,1-dimethoxypropan-2-amine in a designated, properly

labeled, and sealed container.

Do not mix with incompatible waste streams.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Do not dispose of down the drain or in the regular trash.[1]

Workflow and Safety Relationships
The following diagram illustrates the logical workflow for the safe handling of (2S)-1,1-
dimethoxypropan-2-amine, from preparation to disposal.

Caption: Safe handling workflow for (2S)-1,1-dimethoxypropan-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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